(3-Ethyl-4-fluoro-phenylethynyl)-trimethyl-silane

• CAS RN: 627463-26-7
• Molecular Formula: C13H17FSi
• Molecular Weight: 220.36 g/mol
• IUPAC Name: 2-(3-ethyl-4-fluorophenyl)ethynyl-trimethylsilane
• InChI: InChI=1S/C13H17FSi/c1-5-12-10-11(6-7-13(12)14)8-9-15(2,3)4/h6-7,10H,5H2,1-4H3
• InChI Key: LVCFLTFNBWVHAM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C#C[Si](C)(C)C)F

Description

(3-Ethyl-4-fluoro-phenylethynyl)-trimethyl-silane is a useful research compound. Its molecular formula is C13H17FSi and its molecular weight is 220.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-bromo-2-ethyl-1-fluoro-benzene (2.4 g, 11.82 mmol) in N,N-dimethylformamide (100 mL), trimethylsilyl acetylene (2.0 mL, 14.19 mmol), PdCl2(PPh3)2 (500 mg, 0.72 mmol), LiCl (1 g, 23.64 mmol), CuI (25 mg, 0.1 mmol) and triethylamine (3 mL) were added and the mixture was stirred at 80° C. for 3 hours. The reaction mixture was poured into water and extracted with diethyl ether. The extract was dried (Na2SO4) and concentrated. The residue was chromatographed on silica gel (hexanes) to give a brown oil. 1.58 g, 61%.